Ethyl butyrate
Ethyl butyrate
Ethyl butyrate is mainly used as a flavor ester for its pineapple-like flavor. It is one of the main volatile components identified in orange juices.
Ethyl butyrate belongs to the class of esters and is generally employed as a flavor enhancer in commercial food products.
Ethyl butyrate, also known as ethyl N-butanoate or butyric ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl butyrate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl butyrate has been detected in multiple biofluids, such as feces and urine. Within the cell, ethyl butyrate is primarily located in the cytoplasm. Ethyl butyrate exists in all eukaryotes, ranging from yeast to humans. Ethyl butyrate can be biosynthesized from ethanol. Ethyl butyrate is an apple, banana, and cognac tasting compound that can be found in a number of food items such as fig, sweet orange, pomes, and fruits. This makes ethyl butyrate a potential biomarker for the consumption of these food products.
Ethyl butyrate appears as a clear colorless liquid with a pineapple-like odor. Flash point 78°F. Less dense than water and insoluble in water. Vapors heavier than air.
Ethyl butyrate is a butyrate ester resulting from the formal condensation of the hydroxy group of ethanol with the carboxy group of butyric acid. It has a role as a plant metabolite. It derives from an ethanol.
Ethyl butyrate belongs to the class of esters and is generally employed as a flavor enhancer in commercial food products.
Ethyl butyrate, also known as ethyl N-butanoate or butyric ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl butyrate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl butyrate has been detected in multiple biofluids, such as feces and urine. Within the cell, ethyl butyrate is primarily located in the cytoplasm. Ethyl butyrate exists in all eukaryotes, ranging from yeast to humans. Ethyl butyrate can be biosynthesized from ethanol. Ethyl butyrate is an apple, banana, and cognac tasting compound that can be found in a number of food items such as fig, sweet orange, pomes, and fruits. This makes ethyl butyrate a potential biomarker for the consumption of these food products.
Ethyl butyrate appears as a clear colorless liquid with a pineapple-like odor. Flash point 78°F. Less dense than water and insoluble in water. Vapors heavier than air.
Ethyl butyrate is a butyrate ester resulting from the formal condensation of the hydroxy group of ethanol with the carboxy group of butyric acid. It has a role as a plant metabolite. It derives from an ethanol.
Brand Name:
Vulcanchem
CAS No.:
105-54-4
VCID:
VC20859147
InChI:
InChI=1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3
SMILES:
CCCC(=O)OCC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Ethyl butyrate
CAS No.: 105-54-4
Cat. No.: VC20859147
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl butyrate is mainly used as a flavor ester for its pineapple-like flavor. It is one of the main volatile components identified in orange juices. Ethyl butyrate belongs to the class of esters and is generally employed as a flavor enhancer in commercial food products. Ethyl butyrate, also known as ethyl N-butanoate or butyric ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl butyrate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl butyrate has been detected in multiple biofluids, such as feces and urine. Within the cell, ethyl butyrate is primarily located in the cytoplasm. Ethyl butyrate exists in all eukaryotes, ranging from yeast to humans. Ethyl butyrate can be biosynthesized from ethanol. Ethyl butyrate is an apple, banana, and cognac tasting compound that can be found in a number of food items such as fig, sweet orange, pomes, and fruits. This makes ethyl butyrate a potential biomarker for the consumption of these food products. Ethyl butyrate appears as a clear colorless liquid with a pineapple-like odor. Flash point 78°F. Less dense than water and insoluble in water. Vapors heavier than air. Ethyl butyrate is a butyrate ester resulting from the formal condensation of the hydroxy group of ethanol with the carboxy group of butyric acid. It has a role as a plant metabolite. It derives from an ethanol. |
|---|---|
| CAS No. | 105-54-4 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | ethyl butanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3 |
| Standard InChI Key | OBNCKNCVKJNDBV-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCC |
| Canonical SMILES | CCCC(=O)OCC |
| Boiling Point | 250 °F at 760 mm Hg (USCG, 1999) 121.5 °C 120-121 °C |
| Colorform | Colorless liquid |
| Flash Point | 75 °F (USCG, 1999) 75 °F (24 °C) Closed cup |
| Melting Point | -135 °F (USCG, 1999) -98.0 °C Fp -93.3 ° -97 °C -93.3°C |
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